N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-1-phenylmethanesulfonamide

• IUPAC Name: N-[2-(1,5-dimethylpyrazol-3-yl)ethyl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C14H19N3O2S/c1-12-10-14(16-17(12)2)8-9-15-20(18,19)11-13-6-4-3-5-7-13/h3-7,10,15H,8-9,11H2,1-2H3
• InChI Key: GLANSHWLARFUGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CCNS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C14H19N3O2S
• Molecular Weight: 293.39 g/mol
• CAS No.: 2034237-56-2

Description

The compound “N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-1-phenylmethanesulfonamide” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of biological activities and are used in the development of various drugs.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, an ethyl linker, and a phenylmethanesulfonamide group. The pyrazole ring is a five-membered ring with two nitrogen atoms.

Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds structurally related to N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-1-phenylmethanesulfonamide has shown innovative synthetic pathways and chemical properties. Vasin et al. (2015) explored the synthesis of 3,3-diphenyl-3H-pyrazoles using vinyl sulfones as chemical equivalents of acetylenes, highlighting the versatility of pyrazole compounds in organic synthesis (Vasin et al., 2015). Similarly, Ghorbani‐Vaghei et al. (2014) demonstrated a one-pot synthesis approach for new pyran derivatives using N-halosulfonamide, showcasing the potential for efficient synthesis methodologies (Ghorbani‐Vaghei et al., 2014).

Biological Applications

The antibacterial and antimicrobial properties of sulfonamide-containing heterocyclic compounds have been extensively studied, indicating their potential as therapeutic agents. Azab et al. (2013) synthesized novel heterocyclic compounds containing a sulfonamido moiety and evaluated them for antibacterial activity, highlighting the potential of sulfonamide derivatives in combating bacterial infections (Azab et al., 2013). Alsaedi et al. (2019) also synthesized novel pyrazolo[1,5-a]pyrimidine derivatives with sulfone groups and found them to exhibit significant antimicrobial activity, further supporting the relevance of such compounds in biological research (Alsaedi et al., 2019).

Material Science and Other Applications

In material science, Aly and El-Mohdy (2015) demonstrated the modification of poly vinyl alcohol/acrylic acid hydrogels with amine compounds, including 4-amino-1,5-dimethyl-2-phenyl-1,2-dihydropyrazol-3-one, to improve their properties for potential medical applications (Aly & El-Mohdy, 2015).

Mechanism of Action

Target of Action

Compounds containing the pyrazole nucleus are known for their diverse pharmacological effects . They have been found to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Mode of Action

Similar compounds have been shown to interact with their targets, leading to various biological activities such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Compounds with a similar structure have been found to affect a variety of biochemical pathways, leading to their diverse biological activities .

Result of Action

Similar compounds have been found to have potent antileishmanial and antimalarial activities .